2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H15N3O4S/c1-8-3-4-9(22-2)13-14(8)23-15(17-13)16-10(19)7-18-11(20)5-6-12(18)21/h3-4H,5-7H2,1-2H3,(H,16,17,19)
• InChI Key: IWPPHESKSOVFNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is a derivative of pyrrolidinone and has been shown to have interesting effects on biochemical and physiological processes.

Scientific Research Applications

• Anticancer Activity : One research study focused on designing and synthesizing derivatives similar in structure to the given compound. These compounds were tested for their anticancer activity on 60 cancer cell lines, showing significant inhibition in some cases (Al-Sanea et al., 2020).

• Anti-Inflammatory and Analgesic Agents : Another study synthesized novel derivatives related to the given compound. These were screened for their anti-inflammatory and analgesic activities. Some compounds showed high inhibitory activity on cyclooxygenase-2 selectivity, along with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Insecticidal Properties : A study used a similar compound as a precursor for synthesizing various heterocycles, which were then tested as insecticidal agents against the cotton leafworm (Fadda et al., 2017).

• Synthesis of Heterocyclic Assemblies : Research demonstrated the use of 2-(1,3-thiazolidin-2-ylidene)acetamides, closely related to the given compound, in cyclocondensation reactions. This led to the formation of new heterocyclic assemblies, indicating a potential for diverse chemical applications (Obydennov et al., 2017).

• Antioxidant Agent Properties : A study involved the synthesis of thiazol-acetamide thiazolyl-pyrrole analogs, akin to the given compound, to evaluate their antioxidant activity. These compounds were found to exhibit significant antioxidant properties (Hossan, 2020).

• Antiproliferative Activity : Another investigation synthesized new functionalized pyridine linked thiazole derivatives, structurally similar to the given compound. These were studied for their antiproliferative activity against various cancer cell lines, showing promising results (Alqahtani et al., 2020).